5-Cyclopropoxy-3-fluoro-2-nitropyridine

• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-fluoro-2-nitropyridine
• InChI: InChI=1S/C8H7FN2O3/c9-7-3-6(14-5-1-2-5)4-10-8(7)11(12)13/h3-5H,1-2H2
• InChI Key: BKYDJOFMUMRGMU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)[N+](=O)[O-])F

Description

5-Cyclopropoxy-3-fluoro-2-nitropyridine is a substituted pyridine derivative featuring a cyclopropoxy group at position 5, a fluorine atom at position 3, and a nitro group at position 2. This compound belongs to the nitropyridine family, which is of significant interest in medicinal and agrochemical research due to the electron-withdrawing effects of the nitro group and the tunable reactivity imparted by substituents. Such structural features may impact solubility, metabolic stability, and binding affinity in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the fluorination of a nitropyridine precursor using reagents such as N-fluoropyridinium salts or other fluorinating agents . The cyclopropoxy group can be introduced through nucleophilic substitution reactions using cyclopropyl alcohol or its derivatives .

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-3-fluoro-2-nitropyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-3-fluoro-2-nitropyridine can undergo various types of chemical reactions, including:

Nucleophilic Substitution: The nitro group can be replaced by nucleophiles such as amines or thiols under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar solvents like dimethyl sulfoxide (DMSO) are commonly used.

Reduction: Catalysts such as palladium on carbon (Pd/C) or platinum oxide (PtO2) are employed in hydrogenation reactions.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions include substituted pyridines, amino derivatives, and various oxidized compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

5-Cyclopropoxy-3-fluoro-2-nitropyridine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated heterocycles and other organic compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of agrochemicals, dyes, and other industrial products.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-fluoro-2-nitropyridine involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The presence of the fluorine and nitro groups can enhance the compound’s binding affinity and specificity for certain targets, leading to various biological effects . The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 5-cyclopropoxy-3-fluoro-2-nitropyridine, a comparative analysis with structurally analogous nitropyridines is provided below. Key differences in substituents, molecular formulas, and inferred properties are highlighted.

Table 1: Structural and Functional Comparison of Nitropyridine Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Similarity Score*	Key Inferred Properties
5-Cyclopropoxy-3-fluoro-2-nitropyridine	5-O-C3H5, 3-F, 2-NO2	C8H7FN2O3	N/A	High steric hindrance; moderate lipophilicity
5-Chloro-3-fluoro-2-nitropyridine	5-Cl, 3-F, 2-NO2	C5H2ClFNO2	0.80	Enhanced electrophilicity at C5; lower steric bulk
5-Chloro-3-methyl-2-nitropyridine	5-Cl, 3-CH3, 2-NO2	C6H5ClN2O2	0.88	Increased lipophilicity; reduced electronic withdrawal at C3
[65370-42-5]	Undisclosed	Undisclosed	0.89	Likely high structural similarity; properties inferred to align with nitropyridine trends

*Similarity scores (0–1) reflect structural overlap with the target compound, computed using cheminformatics tools .

Key Observations:

Substituent Effects on Reactivity: The cyclopropoxy group in the target compound introduces steric bulk compared to smaller substituents like chloro (Cl) or methyl (CH3). This may hinder nucleophilic attack at position 5, whereas 5-chloro analogs (e.g., C5H2ClFNO2) are more reactive in substitution reactions due to the polarizable Cl atom . This contrasts with 3-methyl analogs (e.g., C6H5ClN2O2), where the electron-donating methyl group reduces electronic withdrawal .

Physicochemical Properties :

• The cyclopropoxy group likely increases lipophilicity (logP) compared to chloro or nitro-substituted analogs, favoring solubility in organic solvents.
• Nitro group positioning : The nitro group at position 2 in all compared compounds creates a strong electron-withdrawing effect, directing electrophilic substitution to meta/para positions.

For instance, fluorophenyl-substituted nicotinic acid derivatives (e.g., 5-(2-fluorophenyl)-2-hydroxynicotinic acid) demonstrate bioactivity tied to fluorine’s metabolic stability .